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Tert-butyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate Tert-butyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 459155-75-0
VCID: VC0460032
InChI: InChI=1S/C25H27N5O4/c1-24(2,3)34-23(31)30-9-8-16-18(11-26)22(29)25(13-27,14-28)21(19(16)12-30)17-10-15(32-4)6-7-20(17)33-5/h6-8,10,19,21H,9,12,29H2,1-5H3/t19-,21+/m0/s1
SMILES: CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Molecular Formula: C25H27N5O4
Molecular Weight: 461.5g/mol

Tert-butyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate

CAS No.: 459155-75-0

Main Products

VCID: VC0460032

Molecular Formula: C25H27N5O4

Molecular Weight: 461.5g/mol

Tert-butyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate - 459155-75-0

CAS No. 459155-75-0
Product Name Tert-butyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Molecular Formula C25H27N5O4
Molecular Weight 461.5g/mol
IUPAC Name tert-butyl (8R,8aR)-6-amino-5,7,7-tricyano-8-(2,5-dimethoxyphenyl)-1,3,8,8a-tetrahydroisoquinoline-2-carboxylate
Standard InChI InChI=1S/C25H27N5O4/c1-24(2,3)34-23(31)30-9-8-16-18(11-26)22(29)25(13-27,14-28)21(19(16)12-30)17-10-15(32-4)6-7-20(17)33-5/h6-8,10,19,21H,9,12,29H2,1-5H3/t19-,21+/m0/s1
Standard InChIKey HLXJRGIADUBUFF-PZJWPPBQSA-N
Isomeric SMILES CC(C)(C)OC(=O)N1CC=C2[C@H](C1)[C@H](C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
SMILES CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
Canonical SMILES CC(C)(C)OC(=O)N1CC=C2C(C1)C(C(C(=C2C#N)N)(C#N)C#N)C3=C(C=CC(=C3)OC)OC
PubChem Compound 6547723
Last Modified Nov 11 2021
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